methyl 1-(3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• IUPAC Name: methyl 1-(3-methoxyphenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate
• InChI: InChI=1S/C14H15NO4/c1-9-12(14(17)19-3)8-13(16)15(9)10-5-4-6-11(7-10)18-2/h4-7H,8H2,1-3H3
• InChI Key: TUSRJTQOFHRHDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CC(=O)N1C2=CC(=CC=C2)OC)C(=O)OC
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol

Description

Methyl 1-(3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate, also known as MMPC, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMPC is a pyrrole derivative that has been synthesized through various methods and has been shown to possess various biochemical and physiological effects.

Scientific Research Applications

Antimicrobial Agents

A study focused on synthesizing novel (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives to evaluate their in vitro antimicrobial activities. The synthesized compounds showed good antibacterial and antifungal activities, attributed to the presence of the heterocyclic ring. The introduction of a methoxy group in the structure increased the activity, indicating the potential of these compounds in designing new antimicrobial agents (Hublikar et al., 2019).

Structural Analysis

Another research application involved the ab initio crystal structure determination of chain-functionalized pyrroles, which are important active candidates as antitumoral agents. These compounds were obtained from synchrotron X-ray powder diffraction data, showcasing the utility of such chemical derivatives in understanding structural properties relevant to antitumoral activity (Silva et al., 2012).

Corrosion Inhibition

Pyrrole derivatives, similar in structure to the compound , have been investigated as corrosion inhibitors for mild steel in hydrochloric acid solutions. These studies found that such compounds can effectively protect metal surfaces from corrosion, highlighting their potential in industrial applications related to metal preservation (Yadav et al., 2015).